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Compound of Interest |

4-(pyridin-2-yl)benzamide
Compound Name:

hydrochloride
CAS No.: 2549021-39-6
Cat. No.: B6457050

Get Quote

Executive Summary

4-(Pyridin-2-yl)benzamide hydrochloride is a critical biaryl building block used in the
synthesis of small molecule therapeutics targeting GPCRs (specifically TRPV1) and enzymes
(e.g., HDAC, Stearoyl-CoA Desaturase). Structurally, it consists of a benzamide core
substituted at the para-position with a pyridine ring.

This intermediate offers two primary strategic advantages in drug design:

» Biaryl Scaffold: It provides a rigid biphenyl-mimic core where the pyridine nitrogen improves
agueous solubility and metabolic stability compared to a pure biphenyl system.

» Amide Handle: The primary amide serves as a versatile functional group that can be N-
arylated to form secondary amides (common in TRPV1 antagonists) or hydrolyzed to the
corresponding benzoic acid for standard coupling reactions.

The hydrochloride salt form is preferred for its enhanced stability, non-hygroscopic nature, and
improved handling properties during solid-phase or solution-phase synthesis.
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Chemical Profile & Properties[1][2][3][4][5][6][7]1[8]
[9]

Property Specification
Chemical Name 4-(Pyridin-2-yl)benzamide hydrochloride
Pyridine ring attached to C4 of Benzamide; HCI
Structure
salt
Formula C12H10N20[1][2] - HCI
Molecular Weight 198.22 (Free base) / 234.68 (HCI salt)
Note: Often indexed as free base 1221712-40-6
CAS Number o
or related derivatives.
. Soluble in DMSO, Methanol, Water (moderate);
Solubility

Insoluble in non-polar organics.

) Biaryl linker; Hydrogen bond donor/acceptor
Key Function i
motif.

Synthetic Utility & Mechanism[11]

The utility of 4-(pyridin-2-yl)benzamide stems from its ability to introduce the 4-(pyridin-2-
yl)phenyl moiety—a "privileged structure” in kinase and receptor antagonists.

Synthesis of the Intermediate

The industrial standard for synthesizing this intermediate is the Suzuki-Miyaura Cross-Coupling
reaction. This pathway avoids the use of unstable pyridine-boronic acids by utilizing the more
robust phenylboronic acid derivative.

Mechanism:
o Oxidative Addition: Pd(0) inserts into the C-Br bond of 2-bromopyridine.

e Transmetallation: The boronic acid species (4-carbamoylphenylboronic acid) transfers the
phenyl ring to the palladium center.
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e Reductive Elimination: The C-C bond is formed, releasing the biaryl product.

Downstream Transformations

Once synthesized, the primary amide group allows for divergent synthesis:

o Path A (Hydrolysis): Conversion to 4-(pyridin-2-yl)benzoic acid for coupling with complex
amines (common in kinase inhibitors).

o Path B (N-Arylation): Palladium-catalyzed Buchwald-Hartwig amidation to form N-aryl-4-
(pyridin-2-yl)benzamides (TRPV1 antagonists).

o Path C (Dehydration): Conversion to 4-(pyridin-2-yl)benzonitrile.

Visualizing the Synthesis Workflow

4-Carbamoylphenylboronic acid

Suzuki Coupling TRPV1 Antagonists
Pd-Cat Amidation (N-arylation)

o | 4-(Pyridin-2-yl)benzamide Salt Formation 4-(Pyridin-2-yl)benzamide HCI
= (Free Base) (Stable Intermediate) NaOH / H20

2-Bromopyridine

4-(Pyridin-2-yl)benzoic acid
(Hydrolysis)

Click to download full resolution via product page

Caption: Synthesis pathway from raw materials to the HCI salt and downstream applications.

Experimental Protocols
Protocol A: Synthesis of 4-(Pyridin-2-yl)benzamide
(Suzuki Coupling)

This protocol yields the free base, which is subsequently converted to the HCI salt.
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Reagents:

e 4-Carbamoylphenylboronic acid (1.0 equiv)

2-Bromopyridine (1.1 equiv)

Pd(dppf)Clz (0.03 equiv)

Potassium Carbonate (2.0 equiv)

Solvent: 1,4-Dioxane/Water (4:1)

Procedure:

Charge: In a reaction vessel, combine 4-carbamoylphenylboronic acid, 2-bromopyridine, and
K2CO:s.

o Degas: Add the solvent mixture and degas with nitrogen for 15 minutes to prevent
homocoupling or oxidation.

o Catalysis: Add Pd(dppf)Clz under nitrogen flow.

» Reaction: Heat to 90°C for 12 hours. Monitor by LC-MS for the disappearance of the
bromide.

o Workup: Cool to room temperature. Dilute with ethyl acetate and wash with water.

 Purification: The product often precipitates upon cooling or can be recrystallized from
Ethanol/Water.

e Salt Formation: Dissolve the solid in minimal hot methanol. Add 1.2 equiv of 4M HCI in
dioxane. Cool to 0°C to precipitate the 4-(pyridin-2-yl)benzamide hydrochloride. Filter and
dry.

Protocol B: Synthesis of TRPV1 Antagonist (N-Arylation)

Example: Synthesis of N-(4-tert-butylphenyl)-4-(pyridin-2-yl)benzamide.
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Rationale: Direct N-arylation of the primary amide is more efficient than hydrolyzing to the acid
and re-coupling.

Mix: Combine 4-(pyridin-2-yl)benzamide (1.0 equiv), 1-bromo-4-tert-butylbenzene (1.1
equiv), and Cs2COs (1.4 equiv) in Toluene.

Catalyst: Add Pdz(dba)s (0.02 equiv) and Xantphos (0.04 equiv).

Heat: Reflux at 110°C for 16 hours under inert atmosphere.

Isolate: Filter through celite, concentrate, and purify via silica gel chromatography
(Hexane/EtOAC).

Applications & Case Studies
TRPV1 Antagonists (Pain Management)

Research by Seoul National University and others identified the N-aryl-4-(pyridin-2-
yl)benzamide scaffold as a potent antagonist for the Vanilloid Receptor 1 (TRPV1), a key target
for neuropathic pain.

e Mechanism: The biaryl core mimics the lipophilic domain of capsaicin, while the amide bond
interacts with the receptor's binding pocket. The pyridine nitrogen provides a critical
hydrogen bond acceptor site that improves potency (ICso < 50 nM) compared to the biphenyl
analog.

o Key Compound:N-(4-tert-butylphenyl)-4-(pyridin-2-yl)benzamide.

HDAC Inhibitors (Oncology)

The 4-(pyridin-2-yl)benzamide moiety serves as a "cap group" in Histone Deacetylase (HDAC)
inhibitors. The pyridine ring can coordinate with the zinc ion in the enzyme's active site or
interact with the surface rim, enhancing selectivity for Class | HDACSs.

SCD Inhibitors (Metabolic Disorders)

Patent literature (e.g., WO2009026720) describes fused heterocyclic kinase inhibitors where
the pyridin-2-yl-phenyl motif is used to optimize metabolic stability and solubility in Stearoyl-
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CoA Desaturase (SCD) inhibitors, treating obesity and diabetes.

Quality Control & Impurity Profiling

When using this intermediate for GMP synthesis, monitor for the following specific impurities:

Impurity Origin Limit (Suggested)

) Residual catalyst from Suzuki
Palladium (Pd) i <10 ppm
coupling

. . 4,4'-Biphenyldicarboxamide
Homocoupling Dimer . . < 0.15%
(from boronic acid)

Benzamide (from boronic acid

Protodeboronation ] <0.5%
hydrolysis)
Water Content Hygroscopicity of HCI salt < 1.0% (LOD)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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